3',5'-Difluoro-[1,1'-biphenyl]-2-carboxylic acid

• IUPAC Name: 2-(3,5-difluorophenyl)benzoic acid
• InChI: InChI=1S/C13H8F2O2/c14-9-5-8(6-10(15)7-9)11-3-1-2-4-12(11)13(16)17/h1-7H,(H,16,17)
• InChI Key: FMRKSLAIPVOBEK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=CC(=C2)F)F)C(=O)O
• Molecular Formula: C13H8F2O2
• DSSTOX Substance ID: DTXSID80654121
• Molecular Weight: 234.20 g/mol
• CAS RN: 886363-21-9

Description

“3’,5’-Difluoro-[1,1’-biphenyl]-2-carboxylic acid” is a chemical compound. It is a derivative of biphenyl, which is an organic compound containing two benzene rings linked together by a C-C bond.

Synthesis Analysis

The synthesis of similar compounds often involves processes like Suzuki–Miyaura coupling, which is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction. Another process involves obtaining 3,5-difluoro-3’-methoxybiphenyl-4-amine, preparation and isolation of the amine salt of 3,5-difluoro-3-methoxybiphenyl-4-amine, and subsequent reaction of the amine salt.

Molecular Structure Analysis

The molecular structure of similar compounds can be viewed using computational chemistry tools. The molecular weight of a similar compound, “3’,5’-Difluoro-biphenyl-2-acetic acid”, is 248.23.

Chemical Reactions Analysis

The chemical reactions involving similar compounds are often complex and involve multiple steps. For instance, difluoromethylation processes based on X–CF2H bond formation have been studied extensively.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its density, boiling point, molecular formula, and more. For instance, a similar compound, “3,3’-Difluoro-[1,1’-biphenyl]-4,4’-diamine”, has a molecular weight of 220.22 and a density of 1.313g/cm3.

Scientific Research Applications

Crystal Structure Analysis
The crystal structure of diflunisal, closely related to 3',5'-Difluoro-[1,1'-biphenyl]-2-carboxylic acid, was examined. Diflunisal's structure was determined by X-ray diffraction, showcasing a disordered crystal structure with molecules partially disordered and packed alternatively without regular symmetry or sequence (Kim & Park, 1996).

Chemical Synthesis Techniques
The synthesis of mono- and difluoronaphthoic acids was described, showcasing methods for creating fluorinated versions of these acids, relevant due to the structural similarity with 3',5'-Difluoro-[1,1'-biphenyl]-2-carboxylic acid. The synthesis involved various processes such as electrophilic fluorination, hydrolysis, intramolecular Friedel-Crafts cyclization, and aromatization (Tagat et al., 2002).

Applications in Material Science and Catalysis

Metal-Organic Frameworks (MOFs) for Electrocatalysis
Tetra-carboxylic acid-based MOFs, potentially involving 3',5'-Difluoro-[1,1'-biphenyl]-2-carboxylic acid, were constructed and used as bifunctional electrocatalysts for Hydrogen Evolution Reaction (HER) and Oxygen Evolution Reaction (OER). These MOFs demonstrated significant electrocatalytic performance due to synergistic effects and more open metal sites (Qiu et al., 2020).

Safety and Hazards

Safety data sheets provide information about the potential hazards of a compound and how to handle it safely. For instance, a similar compound, “3,3’-Difluoro-[1,1’-biphenyl]-4,4’-diamine”, is considered hazardous and may cause skin irritation, serious eye irritation, and respiratory irritation.

Future Directions

The field of organic chemistry continues to evolve, with ongoing research into new synthetic methods and applications for various compounds. Difluoromethylation processes, for example, have seen recent advances and continue to be a focus of research.